Cas no 134864-19-0 (Bicyclo[2.2.1]hept-2-ene-2,3-dimethanol,2-(hexadecylamino)-, (1R,2S,3S,4S)-rel- (9CI))

• Product Name: Bicyclo[2.2.1]hept-2-ene-2,3-dimethanol,2-(hexadecylamino)-, (1R,2S,3S,4S)-rel- (9CI)
• CAS No: 134864-19-0
• MF: C₂₅H₄₇NO₂
• MW: 393.646188020706
• CID: 184587
• PubChem ID: 131823
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-2-ene-2,3-dimethanol,2-(hexadecylamino)-, (1R,2S,3S,4S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-2-ene-2,3-dimethanol,2-(hexadecylamino)-, (1R,2S,3S,4S)-rel- (9CI)
• 2-hexadecylamino-2,3-bis(hydroxymethyl)norbornene
• [3-(hexadecylamino)bicyclo[2.2.1]hept-1-ene-2,3-diyl]dimethanol
• 2-Hbhmn
• Bicyclo(2.2.1)hept-5-ene-2,3-dimethanol, 2-(hexadecylamino)-, (2-endo,3-exo)-
• DTXSID90928784
• [3-(hexadecylamino)-3-(hydroxymethyl)-2-bicyclo[2.2.1]hept-1-enyl]methanol
• 134864-19-0

• Inchi： 1S/C25H47NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-26-25(21-28)23-17-16-22(19-23)24(25)20-27/h23,26-28H,2-21H2,1H3
• InChI Key： ULQFKJPCAIGNKR-UHFFFAOYSA-N
• SMILES： OCC1(C(CO)=C2CCC1C2)NCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 393.36068
• Monoisotopic Mass: 393.36068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5
• XLogP3: 6.8

Experimental Properties

• Density: 0.99
• Boiling Point: 528.5°Cat760mmHg
• Flash Point: 44.1°C
• Refractive Index: 1.515